2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide

• IUPAC Name: 2-chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C17H14ClNO3S/c18-13-5-2-1-4-12(13)17(21)19-9-14(20)16-8-11(10-23-16)15-6-3-7-22-15/h1-8,10,14,20H,9H2,(H,19,21)
• InChI Key: USTCLZDLTXNHER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=CC(=CS2)C3=CC=CO3)O)Cl
• Molecular Formula: C17H14ClNO3S
• Molecular Weight: 347.8 g/mol

Description

2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a pharmacological agent. This compound belongs to the class of benzamides and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism Of Action

The exact mechanism of action of 2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that 2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide has anti-inflammatory and antitumor properties. It has been shown to inhibit the production of prostaglandins and has been studied for its potential use in treating conditions such as arthritis and cancer.

Advantages And Limitations For Lab Experiments

One advantage of using 2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide in lab experiments is its potential use as a pharmacological agent. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to study its effects in detail.

Future Directions

There are several future directions for research related to 2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide. One direction is to further study its mechanism of action and how it interacts with other enzymes and proteins in the body. Another direction is to study its potential use in treating other diseases or conditions, such as autoimmune disorders or neurodegenerative diseases. Additionally, research can be conducted to optimize the synthesis method and improve the yield and purity of the final product.

Synthesis Methods

The synthesis of 2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide involves the reaction of 2-chlorobenzoyl chloride with 2-(4-furyl)thiophene-2-yl ethanol in the presence of triethylamine. The resulting intermediate is then reacted with 2-aminoethanol to yield the final product.

Scientific Research Applications

2-Chloro-N-[2-[4-(furan-2-yl)thiophen-2-yl]-2-hydroxyethyl]benzamide has been extensively studied for its potential use in treating various diseases. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating conditions such as arthritis and asthma. Additionally, it has been shown to have antitumor activity and has been studied for its potential use in treating cancer.